1-(Azetidin-3-yloxy)butan-2-ol

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: 1-(azetidin-3-yloxy)butan-2-ol
• InChI: InChI=1S/C7H15NO2/c1-2-6(9)5-10-7-3-8-4-7/h6-9H,2-5H2,1H3
• InChI Key: OQVJHYJCMWIPPZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC1CNC1)O

Description

1-(Azetidin-3-yloxy)butan-2-ol is a heterocyclic alcohol characterized by a four-membered azetidine ring (N-containing) linked via an ether oxygen to a butan-2-ol chain. The compound’s structure combines the strained azetidine ring with a secondary alcohol, influencing its physicochemical properties and reactivity. The hydroxyl group at the 2-position of the butanol chain may confer distinct solubility and hydrogen-bonding capabilities compared to primary alcohols (e.g., butan-1-ol) or tertiary analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Azetidin-3-yloxy)butan-2-ol typically involves the reaction of azetidine derivatives with butan-2-ol under specific conditions. One common method involves the alkylation of azetidine with butan-2-ol in the presence of a base such as sodium hydride or potassium tert-butoxide. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation .

Industrial Production Methods

Industrial production of 1-(Azetidin-3-yloxy)butan-2-ol may involve large-scale synthesis using similar methods as in laboratory settings but optimized for higher yields and purity. This can include the use of continuous flow reactors and advanced purification techniques such as distillation and crystallization to ensure the compound meets industrial standards .

Chemical Reactions Analysis

Types of Reactions

1-(Azetidin-3-yloxy)butan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The hydroxyl group can be substituted with halogens or other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Halogenation can be achieved using reagents like phosphorus tribromide (PBr3) or thionyl chloride (SOCl2).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield butanone derivatives, while substitution reactions can produce halogenated azetidine compounds .

Scientific Research Applications

1-(Azetidin-3-yloxy)butan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate and its effects on biological systems.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(Azetidin-3-yloxy)butan-2-ol involves its interaction with molecular targets through its functional groups. The azetidine ring’s strain and reactivity play a crucial role in its interactions. The compound can form covalent bonds with nucleophiles, leading to various biological and chemical effects . The hydroxyl group allows for hydrogen bonding and other interactions that influence its behavior in different environments .

Comparison with Similar Compounds

(1-Methyl-2-phenylazetidin-3-yl)butan-1-ol (1d)

• Structure : Features a methyl and phenyl substituent on the azetidine ring and a primary alcohol (butan-1-ol).
• Synthesis : Prepared via regioselective protocols (general procedure D) with 86% yield, suggesting efficient synthetic routes for azetidine-alcohol hybrids .
• Key Differences : The primary alcohol (butan-1-ol) in 1d may exhibit higher boiling points compared to secondary alcohols (e.g., butan-2-ol) due to stronger intermolecular hydrogen bonding, as inferred from trends in simple alcohols (, Q16).

1-Benzhydrylazetidin-3-ol

• Structure : Contains a benzhydryl (diphenylmethyl) group on the azetidine ring and a hydroxyl group directly attached to the ring.
• Properties : The bulky benzhydryl substituent likely increases steric hindrance and lipophilicity, reducing solubility in polar solvents compared to 1-(Azetidin-3-yloxy)butan-2-ol .

Butan-2-ol Derivatives with Heterocyclic Substituents

Bitertanol (1-(biphenyl-4-yloxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol)

• Structure : A triazole-containing fungicide with a biphenyl ether and dimethyl groups on the butan-2-ol backbone.
• Physicochemical Properties: Higher molecular weight (C₂₀H₂₃N₃O₂, MW 337.4 g/mol) compared to 1-(Azetidin-3-yloxy)butan-2-ol (C₇H₁₅NO₂, estimated MW 161.2 g/mol). Bitertanol’s hydrophobicity and stability make it suitable for agricultural applications, whereas the simpler azetidine derivative may prioritize synthetic versatility .

Comparative Data Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Boiling Point Trend*	Key Applications
1-(Azetidin-3-yloxy)butan-2-ol	C₇H₁₅NO₂	~161.2	Azetidine, secondary alcohol	Moderate (2° alcohol)	Pharmaceutical intermediates
(1-Methyl-2-phenylazetidin-3-yl)butan-1-ol (1d)	C₁₇H₁₉NO	254.3	Azetidine, primary alcohol	Higher (1° alcohol)	Organic synthesis
Bitertanol	C₂₀H₂₃N₃O₂	337.4	Triazole, biphenyl ether	High (bulky groups)	Agricultural fungicide

*Boiling point trends inferred from alcohol comparisons in (Q16: butan-2-ol < butan-1-ol < pentan-1-ol).

Research Findings and Implications

• Reactivity : The strained azetidine ring in 1-(Azetidin-3-yloxy)butan-2-ol may enhance nucleophilic reactivity at the oxygen or nitrogen sites compared to unstrained heterocycles.
• Biological Activity: Bitertanol’s triazole group is critical for antifungal activity, whereas azetidine derivatives are explored for medicinal chemistry due to their conformational rigidity .
• Synthetic Challenges : Bulky substituents (e.g., benzhydryl in 1-Benzhydrylazetidin-3-ol) complicate synthesis, whereas simpler analogs like 1d are more accessible .